Cas no 1638761-52-0 (6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638761-52-0
• MF: C₈H₆ClIN₂
• MW: 292.50411272049
• CID: 5266211
• Update Time: 2026-03-09

6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H6ClIN2/c1-12-7(10)4-5-2-3-6(9)11-8(5)12/h2-4H,1H3
• InChI Key： JOBSOUNUEBQADT-UHFFFAOYSA-N
• SMILES： C12N(C)C(I)=CC1=CC=C(Cl)N=2

Additional information on 6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine

6-Chloro-2-Iodo-1-Methyl-1H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

The compound 6-chloro-2-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638761-52-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and potential applications in drug discovery. The pyrrolo[2,3-b]pyridine scaffold is particularly interesting due to its ability to adopt various conformations, making it a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of halogen substitution patterns in determining the biological activity of such compounds. In the case of 6-chloro-2-iodo substitution, the presence of both chlorine and iodine atoms introduces a unique electronic environment that can influence the molecule's interaction with biological targets. This dual halogen substitution is not only rare but also provides a platform for exploring novel pharmacophores in drug design.

The synthesis of 6-chloro-2-iodo-1-methyl derivatives has been optimized in recent years, with researchers employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have significantly improved the yield and purity of the compound, making it more accessible for further studies. The methyl group at position 1 adds another layer of complexity to the molecule's properties, potentially enhancing its lipophilicity and bioavailability.

From a biological standpoint, pyrrolo[2,3-b]pyridine derivatives have shown promise in targeting various disease states, including cancer and neurodegenerative disorders. The chloro and iodo substituents play a crucial role in modulating the molecule's activity. For instance, iodine's larger atomic size and higher electron-withdrawing effect can enhance the compound's ability to interact with specific receptor sites, potentially leading to higher potency.

Recent research has also focused on the computational modeling of 6-chloro-2-iodo derivatives to predict their binding affinities to target proteins. Advanced molecular docking studies have revealed that the compound exhibits favorable interactions with key residues in enzyme active sites, suggesting its potential as a lead compound for drug development.

In terms of applications, pyrrolo[2,3-b]pyridine derivatives are being explored as kinase inhibitors due to their ability to disrupt critical signaling pathways in cancer cells. The combination of chlorine and iodine substituents in this compound may offer a unique advantage by enabling selective inhibition of certain kinases over others.

The development of novel analogs based on 6-chloro-2-iodo substitution continues to be an active area of research. Scientists are investigating how variations in the substituent positions and types can further optimize the compound's pharmacokinetic properties. For example, modifying the methyl group or introducing additional functional groups could enhance solubility or stability without compromising activity.

Moreover, green chemistry approaches are being integrated into the synthesis of this compound to minimize environmental impact. Techniques such as solvent-free reactions and recycling catalysts are being employed to make the production process more sustainable.

In conclusion, 6-chloro-2-iodo-1-methyl-pyrrolo[2,3-b]pyridine represents a compelling example of how structural modifications can lead to innovative therapeutic agents. With ongoing advancements in synthetic methods and biological screening technologies, this compound holds great potential for contributing to future medical breakthroughs.